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Compound of Interest

Compound Name: C646

Cat. No.: B8037948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of C646, a

selective inhibitor of the p300/CBP histone acetyltransferases (HATs). The following sections

detail established delivery methods, recommended dosages, and essential protocols for

utilizing C646 in various animal models of disease, including cancer, inflammation, and

neurodegeneration.

Introduction to C646
C646 is a potent and selective small molecule inhibitor of the homologous histone

acetyltransferases p300 and CREB-binding protein (CBP). These enzymes play a crucial role

in regulating gene expression by acetylating histone and non-histone proteins, thereby

influencing a wide array of cellular processes such as proliferation, differentiation, and

apoptosis.[1] Dysregulation of p300/CBP activity is implicated in numerous diseases, making

C646 a valuable tool for preclinical research.

Signaling Pathway of p300/CBP Inhibition by C646
The p300/CBP coactivators are key nodes in various signaling pathways. They are recruited by

transcription factors to specific gene promoters and enhancers, where their HAT activity leads

to chromatin relaxation and transcriptional activation. C646 competitively binds to the acetyl-

CoA binding site of p300/CBP, preventing the transfer of acetyl groups to lysine residues on

histone tails and other protein substrates. This inhibition leads to a downstream cascade of
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events, including the modulation of critical signaling pathways like Wnt/β-catenin, p53, and HIF-

1α.[1]
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Figure 1: Simplified p300/CBP signaling pathway and the inhibitory action of C646.

Quantitative Data Summary
The effective dose of C646 can vary significantly depending on the animal model, disease

context, and route of administration. The following tables summarize reported dosages for

different research applications.

Table 1: C646 Dosages in Cancer Models
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Animal
Model

Cancer
Type

Route of
Administrat
ion

Vehicle Dosage Reference

Mouse

(Nude)

Pancreatic

Cancer

Intraperitonea

l (i.p.)
100% DMSO

10 mg/kg,

daily
[2]

Mouse
Colorectal

Cancer

Intraperitonea

l (i.p.)
Not Specified

10 mg/kg, 3

times/week
[2]

Mouse

Triple

Negative

Breast

Cancer

Intraperitonea

l (i.p.)

20% DMSO +

40% PEG

400 + 10%

Solutol + 30%

Citrate Buffer

30 and 75

mg/kg, every

other day

[3]

Table 2: C646 Dosages in Inflammation and Other Models

Animal
Model

Disease
Model

Route of
Administrat
ion

Vehicle Dosage Reference

Rat

Carrageenan-

induced Paw

Edema

Intraperitonea

l (i.p.)
Not Specified 10 mg/kg [4]

Mouse
General

Inflammation

Intravenous

(i.v.)

2% Gum

Acacia

100, 200, and

400 mg/kg
[5]

Table 3: Pharmacokinetic Parameters of C646

Pharmacokinetic data for C646 in animal models is limited in the public domain. Researchers

are encouraged to perform pilot pharmacokinetic studies to determine key parameters such as

Cmax, T1/2, and bioavailability for their specific animal model and formulation.
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Detailed methodologies for the most common routes of C646 administration are provided

below. It is crucial to adhere to all institutional and national guidelines for animal care and use.

Experimental Workflow: In Vivo Study with C646

Preparation

Administration

Monitoring & Analysis

C646 Formulation
(Select appropriate vehicle and concentration)

Select Route of Administration
(i.p., i.v., oral gavage)

Animal Acclimatization
(Minimum 1 week)

Administer C646 or Vehicle Control

Monitor Animal Health
(Body weight, clinical signs)

Assess Therapeutic Efficacy
(e.g., tumor volume, inflammatory markers)

Tissue/Blood Collection
(For PK/PD analysis)

Data Analysis and Interpretation
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Figure 2: General experimental workflow for in vivo studies using C646.

Protocol 1: Intraperitoneal (i.p.) Injection in Mice
Intraperitoneal injection is a common and relatively simple method for systemic drug delivery in

small rodents.

Materials:

C646

Vehicle (e.g., 5% DMSO in sterile PBS, pH 7.4; or 100% DMSO for some applications)

Sterile 1 mL syringes

Sterile 25-27 gauge needles

70% ethanol wipes

Animal scale

Procedure:

Preparation of C646 Solution:

Accurately weigh the required amount of C646.

Dissolve C646 in the chosen vehicle. For a 5% DMSO in PBS solution, first dissolve C646
in a small volume of DMSO and then bring it to the final volume with sterile PBS. Ensure

the solution is clear and free of precipitates. Vortex or sonicate briefly if necessary.

Prepare a fresh solution for each day of injection.

Animal Handling and Injection:

Weigh the mouse to determine the correct injection volume. The typical injection volume

for mice is 10 mL/kg.[6]
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Properly restrain the mouse by scruffing the neck and back to expose the abdomen.

Tilt the mouse slightly with its head pointing downwards.

Wipe the lower right or left quadrant of the abdomen with a 70% ethanol wipe.

Insert the needle, bevel up, at a 15-30 degree angle into the peritoneal cavity. Avoid the

midline to prevent damage to the bladder and other organs.

Gently aspirate to ensure the needle has not entered a blood vessel or organ.

Slowly inject the C646 solution.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress post-injection.

Protocol 2: Intravenous (i.v.) Tail Vein Injection in Mice
Intravenous injection provides rapid and complete bioavailability. This technique requires more

skill and practice than i.p. injection.

Materials:

C646

Vehicle suitable for intravenous administration (e.g., 2% gum acacia in sterile saline, or a

formulation containing co-solvents like PEG 400 and Solutol, ensuring it is sterile and free of

particulates). Note: High concentrations of DMSO are not recommended for i.v. injection due

to potential for hemolysis and toxicity.

Sterile 1 mL syringes

Sterile 27-30 gauge needles

Mouse restrainer

Heat lamp or warming pad
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70% ethanol wipes

Sterile gauze

Procedure:

Preparation of C646 Solution:

Prepare the C646 solution in a vehicle appropriate for intravenous use. The solution must

be sterile and completely solubilized. Filter sterilization is recommended if possible.

Animal Preparation and Injection:

Warm the mouse using a heat lamp or warming pad for 5-10 minutes to dilate the tail

veins, making them more visible and accessible.

Place the mouse in a suitable restrainer.

Wipe the tail with a 70% ethanol wipe to clean the area and improve vein visualization.

Identify one of the lateral tail veins.

Insert the needle, bevel up, into the vein at a shallow angle, parallel to the tail.

A flash of blood in the needle hub may indicate successful entry into the vein.

Slowly inject the C646 solution. If resistance is met or a bleb forms, the needle is not in the

vein and should be withdrawn.

After injection, withdraw the needle and apply gentle pressure to the injection site with

sterile gauze to prevent bleeding.

Return the mouse to its cage and monitor for any adverse reactions.

Protocol 3: Oral Gavage in Mice
Oral gavage is used for precise oral dosing of compounds. It is essential to perform this

procedure correctly to avoid injury to the animal.
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Materials:

C646

Vehicle (e.g., water, 0.5% methylcellulose, or corn oil)

Flexible or rigid gavage needle with a ball tip (appropriate size for the mouse)

Sterile 1 mL syringe

Animal scale

Procedure:

Preparation of C646 Suspension/Solution:

Prepare a homogenous suspension or solution of C646 in the chosen vehicle. Ensure the

concentration allows for a dosing volume typically between 5-10 mL/kg.[7]

Animal Handling and Gavage:

Weigh the mouse to calculate the correct volume.

Firmly restrain the mouse by scruffing the neck and back, ensuring the head and body are

in a straight line to facilitate passage of the gavage needle.

Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the

correct insertion depth.

Gently insert the gavage needle into the mouth, passing it over the tongue towards the

esophagus. Allow the mouse to swallow the needle. Do not force the needle.

If any resistance is felt or the mouse struggles excessively, withdraw the needle and start

again.

Once the needle is correctly positioned in the esophagus, slowly administer the C646
formulation.
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Gently remove the gavage needle.

Return the mouse to its cage and monitor for any signs of respiratory distress, which could

indicate accidental administration into the trachea.

Conclusion
The successful in vivo application of C646 relies on the careful selection of the delivery

method, vehicle, and dosage appropriate for the specific animal model and research question.

The protocols and data presented here provide a foundation for designing and executing robust

preclinical studies with this potent p300/CBP inhibitor. It is strongly recommended to perform

pilot studies to determine the optimal dosing regimen and to assess for any potential toxicity in

the chosen animal model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8037948#c646-delivery-methods-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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